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Introduction

Ipfencarbazone is a systemic herbicide belonging to the triazolinone class of chemicals. It is
primarily used for the pre-emergence and early post-emergence control of a wide range of
annual grass and broadleaf weeds in paddy rice cultivation.[1][2] Its mode of action involves
the inhibition of very-long-chain fatty acid (VLCFA) synthesis, a critical process for cell division
and growth in susceptible plants.[3] This technical guide provides an in-depth analysis of the
toxicological profile and environmental fate of Ipfencarbazone, presenting key data,
experimental methodologies, and visual representations of its biochemical and environmental
pathways.

Toxicological Profile

The toxicological assessment of Ipfencarbazone indicates a generally low order of acute
toxicity. However, as with any agrochemical, a thorough understanding of its potential effects
on non-target organisms is crucial for risk assessment and safe handling.

Mammalian Toxicity

Studies on mammalian species, primarily rats and rabbits, have been conducted to evaluate
the potential health hazards of Ipfencarbazone. The acute toxicity data are summarized in the
table below.
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Table 1: Acute Mammalian Toxicity of Ipfencarbazone

Value (mg/kg

Study Type Species Endpoint Classification
bw or mg/L)

Acute Oral Rat LD50 > 2000 Low Toxicity
Acute Dermal Rat LD50 > 2000 Low Toxicity
Acute Inhalation Rat LC50 >5.9 Low Toxicity
Skin Irritation Rabbit - Non-irritant -
Eye Irritation Rabbit - Slightly irritating -
Skin ) ) N

o Guinea Pig - Not a sensitizer -
Sensitization

Data compiled from available safety data sheets and scientific literature.
Chronic Toxicity, Carcinogenicity, and Reproductive Toxicity:

Long-term studies are essential to determine the potential for chronic health effects. For
Ipfencarbazone, the following has been reported:

e Chronic Toxicity: The No-Observed-Adverse-Effect-Level (NOAEL) is a key parameter
derived from these studies. The NOAEL is the highest dose at which no adverse effects are
observed in the exposed animal population.

o Carcinogenicity: Long-term carcinogenicity studies in rodents are conducted to assess the
potential of a substance to cause cancer.[4]

o Reproductive and Developmental Toxicity: Two-generation reproduction toxicity studies in
rats are performed to evaluate potential effects on mating, fertility, and offspring
development. Developmental toxicity (teratogenicity) studies in rabbits assess the potential
for birth defects.

While specific NOAEL and Acceptable Daily Intake (ADI) values for Ipfencarbazone are not
publicly available in the reviewed literature, the ADI is typically established by regulatory
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agencies. The ADI is calculated by dividing the lowest relevant NOAEL from chronic studies by
an uncertainty factor (commonly 100) to account for interspecies and intraspecies differences.
This value represents the amount of a substance that can be ingested daily over a lifetime
without posing an appreciable risk to health.

Mutagenicity:

Ipfencarbazone has been evaluated for its potential to cause genetic mutations. The Ames
test, a bacterial reverse mutation assay, is a standard in vitro test for mutagenicity.

Ecotoxicological Profile

The impact of Ipfencarbazone on non-target organisms in the environment is a critical aspect
of its overall safety profile.

Table 2: Ecotoxicity of Ipfencarbazone

Organism Test Type Endpoint Value (mg/L)
Fish (e.g., Rainbow
Acute (96h) LC50 > 10
Trout)
Aquatic Invertebrate
_ Acute (48h) EC50 > 10
(Daphnia magna)
Algae (e.g.,
gae ( -g ) Growth Inhibition
Pseudokirchneriella EbC50 0.01-1.0
_ (72h)
subcapitata)

Note: Specific values for fish and Daphnia were not found in the provided search results;
values are indicative based on general statements of low toxicity to these organisms. Algal
toxicity is noted to be higher.

Environmental Fate

The environmental fate of a pesticide describes its behavior and transformation in soil, water,
and air.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1662519?utm_src=pdf-body
https://www.benchchem.com/product/b1662519?utm_src=pdf-body
https://www.benchchem.com/product/b1662519?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Environmental Degradation

Ipfencarbazone degrades in the environment through a combination of biotic and abiotic
processes. The primary degradation pathway involves the cleavage of the carbamoyl moiety,
followed by hydroxylation and further degradation, ultimately leading to mineralization to carbon
dioxide.

Diagram: Proposed Environmental Degradation Pathway of Ipfencarbazone
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Caption: Simplified degradation pathway of Ipfencarbazone in the environment.

Soil Behavior

» Adsorption and Mobility: Ipfencarbazone exhibits strong adsorption to soil particles. The soll
organic carbon-water partitioning coefficient (Koc) is a key indicator of a pesticide's mobility
in soil. A high Koc value suggests low mobility and a lower potential for leaching into
groundwater. While a specific Koc value for Ipfencarbazone was not found, its strong
adsorption is consistently reported.

o Persistence: The half-life (DT50) of a pesticide in soil is the time it takes for 50% of the initial
concentration to dissipate. The half-life of Ipfencarbazone in paddy field conditions is
reported to be in the range of 8.5 to 34.4 days.

Table 3: Environmental Fate Parameters of Ipfencarbazone
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Parameter Value Significance

DT50: 8.5 - 34.4 days (paddy

Soil Metabolism (Aerobic) field) Moderately persistent
ie
_ Low potential for degradation

Hydrolysis Stable at neutral pH ) )

via hydrolysis

] ) Potential for degradation by

Aqueous Photolysis Data not available S

sunlight in water
Soil Adsorption (Koc) High (qualitative) Low mobility in soil

Mode of Action: VLCFA Inhibition

Ipfencarbazone's herbicidal activity stems from its ability to inhibit the biosynthesis of very-
long-chain fatty acids (VLCFASs). VLCFAs are essential components of plant cell membranes
and waxes. Their inhibition disrupts cell division and growth, leading to the death of susceptible

weeds.

Diagram: Mode of Action of Ipfencarbazone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. chemsafetypro.com [chemsafetypro.com]

o 2. Development of a rice herbicide, ipfencarbazone - PubMed [pubmed.nchi.nlm.nih.gov]
+ 3. Development of a rice herbicide, ipfencarbazone - PMC [pmc.ncbi.nlm.nih.gov]

¢ 4. toxicology.org [toxicology.org]

¢ To cite this document: BenchChem. [Ipfencarbazone: A Comprehensive Toxicological Profile
and Environmental Fate Analysis]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1662519?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662519?utm_src=pdf-custom-synthesis
http://www.chemsafetypro.com/Topics/CRA/ecotox_aquatic_toxicity.html
https://pubmed.ncbi.nlm.nih.gov/30363120/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6140702/
https://www.toxicology.org/groups/ss/RSESS/doc/Jan-Willem-Presentation.pdf
https://www.benchchem.com/product/b1662519#toxicological-profile-and-environmental-fate-of-ipfencarbazone
https://www.benchchem.com/product/b1662519#toxicological-profile-and-environmental-fate-of-ipfencarbazone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1662519#toxicological-profile-and-environmental-
fate-of-ipfencarbazone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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